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Compound of Interest

Compound Name: Ethyl 3-chloro-4-hydroxybenzoate

Cat. No.: B100976

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, imnmediate safety
and logistical information for the proper disposal of Ethyl 3-chloro-4-hydroxybenzoate, a
compound requiring careful management due to its hazardous properties. Adherence to these
procedures is critical for regulatory compliance and environmental protection.

Ethyl 3-chloro-4-hydroxybenzoate is classified as a hazardous substance, causing skin
irritation, serious eye irritation, and potential respiratory irritation.[1] Therefore, its disposal must
be handled with the utmost care, following established protocols for hazardous chemical waste.
The primary disposal route for this and other halogenated organic compounds is through a
licensed hazardous waste disposal facility, where it will typically undergo high-temperature
incineration.[2][3][4][5][6][7]

Immediate Safety and Handling for Disposal

Before beginning any disposal-related activities, ensure that appropriate personal protective
equipment (PPE) is worn, including safety goggles, chemical-resistant gloves, and a lab coat.
All handling of Ethyl 3-chloro-4-hydroxybenzoate waste should be conducted in a well-
ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or
vapors.

Quantitative Data Summary
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The following table summarizes the key hazard classifications for Ethyl 3-chloro-4-
hydroxybenzoate. This information is critical for labeling and ensuring that all personnel are
aware of the potential risks associated with its handling and disposal.

Hazard .
. GHS Code Description Source
Classification
Skin o
) o H315 Causes skin irritation [1]
Corrosion/Irritation
Serious Eye Causes serious eye
I H319 N [1]
Damage/Irritation irritation
Specific Target Organ May cause respirato
PEEIETRIE ISR gss e PR g
Toxicity irritation
Dispose of

) ) contents/container to
Disposal Precaution P501 [8]
an approved waste

disposal plant

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe and compliant disposal of
Ethyl 3-chloro-4-hydroxybenzoate.

e Segregation of Waste:

o ltis crucial to segregate halogenated organic waste, such as Ethyl 3-chloro-4-
hydroxybenzoate, from all other chemical waste streams, particularly non-halogenated
solvents.[7][9]

o Use a dedicated, clearly labeled waste container for "Halogenated Organic Waste."[3] This
prevents chemical reactions and ensures the waste is routed to the correct disposal
facility.

o Container Selection and Labeling:
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o Collect waste Ethyl 3-chloro-4-hydroxybenzoate in a compatible, leak-proof container
with a secure screw-top cap.

o The container must be clearly labeled with "Hazardous Waste," the full chemical name
"Ethyl 3-chloro-4-hydroxybenzoate,” and the appropriate hazard pictograms (e.g.,
irritant).

e Accumulation of Waste:
o Store the waste container in a designated satellite accumulation area within the laboratory.
o Keep the container closed at all times, except when adding waste.
o Ensure the storage area is secure and away from incompatible materials.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Provide them with accurate information about the waste, including its chemical
composition and quantity.

o Documentation:

o Maintain a detailed log of the accumulated waste, including the date and amount of each
addition.

o Retain all documentation provided by the hazardous waste disposal company for your
records, in accordance with local and national regulations.

Disposal of Contaminated Materials

Any materials, such as personal protective equipment (gloves, etc.), weighing paper, or
absorbent pads that are contaminated with Ethyl 3-chloro-4-hydroxybenzoate, must also be
disposed of as hazardous waste. These items should be collected in a sealed, labeled bag or
container and disposed of along with the chemical waste.
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Empty containers that once held Ethyl 3-chloro-4-hydroxybenzoate should be triple-rinsed
with a suitable solvent. The rinsate must be collected and disposed of as halogenated
hazardous waste. After rinsing, the defaced or removed-label container may be disposed of as
non-hazardous waste, in accordance with institutional policies.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Ethyl 3-chloro-4-hydroxybenzoate.
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Caption: Disposal workflow for Ethyl 3-chloro-4-hydroxybenzoate.
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By adhering to these procedures, laboratory personnel can ensure the safe and
environmentally responsible disposal of Ethyl 3-chloro-4-hydroxybenzoate, fostering a
culture of safety and regulatory compliance within the research and development community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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